Cas no 1401425-75-9 (4-(4H-1,2,4-Triazol-3-yl)piperidine dihydrochloride)

• Product Name: 4-(4H-1,2,4-Triazol-3-yl)piperidine dihydrochloride
• CAS No: 1401425-75-9
• MF: C₇H₁₃ClN₄
• MW: 188.657919645309
• MDL: MFCD20441437
• CID: 4597087
• PubChem ID: 71299989
• Update Time: 2025-07-24

4-(4H-1,2,4-Triazol-3-yl)piperidine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-(4H-1,2,4-Triazol-3-yl)piperidine dihydrochloride
• 4-(1H-1,2,4-triazol-5-yl)piperidine:dihydrochloride
• EN300-313567
• G22386
• MFCD20441437
• CS-0215943
• 1401425-75-9
• 4-(1H-1,2,4-triazol-5-yl)piperidine;dihydrochloride
• 4-(4H-1,2,4-Triazol-3-yl)piperidinedihydrochloride

• MDL： MFCD20441437
• Inchi： 1S/C7H12N4.ClH/c1-3-8-4-2-6(1)7-9-5-10-11-7;/h5-6,8H,1-4H2,(H,9,10,11);1H
• InChI Key： WGMNLIVAQKULSK-UHFFFAOYSA-N
• SMILES： C1(C2CCNCC2)=NN=CN1.Cl

Computed Properties

• Exact Mass: 224.0595519g/mol
• Monoisotopic Mass: 224.0595519g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 122
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 53.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 4-(4H-1,2,4-Triazol-3-yl)piperidine dihydrochloride

Recent Advances in the Study of 4-(4H-1,2,4-Triazol-3-yl)piperidine Dihydrochloride (CAS: 1401425-75-9)

4-(4H-1,2,4-Triazol-3-yl)piperidine dihydrochloride (CAS: 1401425-75-9) is a compound of significant interest in the field of chemical biology and medicinal chemistry. Recent studies have highlighted its potential as a versatile scaffold for the development of novel therapeutics, particularly in the areas of central nervous system (CNS) disorders, infectious diseases, and cancer. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, pharmacological properties, and therapeutic applications.

The compound's unique structure, featuring a triazole ring fused to a piperidine moiety, has been the subject of extensive investigation. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 4-(4H-1,2,4-Triazol-3-yl)piperidine dihydrochloride exhibits high affinity for serotonin and dopamine receptors, suggesting its potential as a lead compound for the treatment of neuropsychiatric disorders such as schizophrenia and depression. The study utilized in vitro binding assays and molecular docking simulations to elucidate the compound's interaction with these receptors.

In addition to its CNS applications, recent research has explored the antimicrobial properties of 4-(4H-1,2,4-Triazol-3-yl)piperidine dihydrochloride. A 2024 study in Antimicrobial Agents and Chemotherapy reported that the compound exhibits potent activity against drug-resistant strains of Staphylococcus aureus and Escherichia coli. The researchers attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, as evidenced by electron microscopy and proteomic analyses.

Another promising area of research involves the compound's potential as an anticancer agent. A preclinical study published in Cancer Research in early 2024 demonstrated that 4-(4H-1,2,4-Triazol-3-yl)piperidine dihydrochloride inhibits the growth of glioblastoma multiforme (GBM) cells by targeting the PI3K/AKT/mTOR signaling pathway. The study also highlighted the compound's ability to cross the blood-brain barrier, a critical factor for the treatment of brain tumors.

Despite these promising findings, challenges remain in the development of 4-(4H-1,2,4-Triazol-3-yl)piperidine dihydrochloride as a therapeutic agent. Pharmacokinetic studies have revealed limited oral bioavailability, prompting researchers to explore novel formulation strategies, such as nanoparticle encapsulation and prodrug approaches. Ongoing clinical trials are expected to provide further insights into the compound's safety and efficacy in humans.

In conclusion, 4-(4H-1,2,4-Triazol-3-yl)piperidine dihydrochloride (CAS: 1401425-75-9) represents a promising candidate for multiple therapeutic applications. Its diverse pharmacological profile and mechanistic versatility underscore its potential as a valuable tool in drug discovery. Future research should focus on optimizing its pharmacokinetic properties and expanding its therapeutic indications.